Cas no 2111326-35-1 ((2R)-2-amino-1-(1,2-thiazol-5-yl)butan-1-one)

• Product Name: (2R)-2-amino-1-(1,2-thiazol-5-yl)butan-1-one
• CAS No: 2111326-35-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6166699
• PubChem ID: 165860592
• Update Time: 2025-10-28

(2R)-2-amino-1-(1,2-thiazol-5-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-1-(1,2-thiazol-5-yl)butan-1-one
• EN300-798711
• 2111326-35-1

• Inchi： 1S/C7H10N2OS/c1-2-5(8)7(10)6-3-4-9-11-6/h3-5H,2,8H2,1H3/t5-/m1/s1
• InChI Key： XWYVNIDRYCPIFK-RXMQYKEDSA-N
• SMILES： S1C(=CC=N1)C([C@@H](CC)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Additional information on (2R)-2-amino-1-(1,2-thiazol-5-yl)butan-1-one

The Compound CAS No. 2111326-35-1: (2R)-2-amino-1-(1,2-thiazol-5-yl)butan-1-one

(2R)-2-amino-1-(1,2-thiazol-5-yl)butan-1-one, also known by its CAS number 2111326-35-1, is a biologically active compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a thiazole ring system, making it a promising candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of CAS No. 2111326-35-1 consists of a butanone backbone with an amino group at the second position and a thiazole substituent at the fifth position. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding. These properties make it an attractive moiety in medicinal chemistry, as it can enhance the bioavailability and pharmacokinetic profiles of drug candidates.

Recent studies have highlighted the potential of (2R)-amino-thiazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in determining the compound's biological activity, as it influences the molecule's ability to interact with target proteins.

In terms of synthesis, CAS No. 2111326-35-1 can be prepared through a variety of methods, including nucleophilic substitution reactions and enantioselective catalysis. One notable approach involves the use of chiral catalysts to achieve high enantiomeric excess during the formation of the amino group. This method not only ensures the correct stereochemistry but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an applications perspective, (2R)-amino-thiazole derivatives have shown promise in several therapeutic areas. For example, they have been investigated as potential agents for treating neurodegenerative diseases due to their ability to modulate glutamate signaling pathways. Additionally, their anti-inflammatory properties suggest potential utility in treating conditions such as arthritis and other inflammatory disorders.

In conclusion, CAS No. 2111326-35-1 represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a key player in future drug development efforts.